Cas no 2172054-22-5 (5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172054-22-5
• MF: C₇H₈F₆N₄
• MW: 262.155641555786
• CID: 6273935
• PubChem ID: 165722028
• Update Time: 2025-10-31

5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172054-22-5
• EN300-1596150
• [5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C7H8F6N4/c1-3(6(8,9)10)17-5(7(11,12)13)4(2-14)15-16-17/h3H,2,14H2,1H3
• InChI Key： DWTGOEMIVUJIFS-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C(F)(F)F)=C(CN)N=N1)(F)F

Computed Properties

• Exact Mass: 262.06531524g/mol
• Monoisotopic Mass: 262.06531524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172054-22-5)

5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172054-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties and applications in drug discovery and development.

The chemical structure of 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is characterized by the presence of a triazole ring substituted with a trifluoromethyl group and a trifluoropropan-2-yl group. These fluorinated substituents contribute to the compound's enhanced lipophilicity and metabolic stability, making it an attractive candidate for various therapeutic applications.

Recent studies have explored the potential of 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has also shown potential as an antiviral agent. A study conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, thereby reducing viral load and preventing further infection.

In addition to its therapeutic applications, 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has been investigated for its use in diagnostic imaging. The fluorinated groups in its structure make it suitable for radiolabeling with fluorine isotopes such as F-18. This property allows for its use in positron emission tomography (PET) imaging to visualize and monitor disease progression in vivo. A recent study published in the Journal of Nuclear Medicine highlighted the potential of this compound as a PET tracer for detecting early-stage cancers and monitoring treatment response.

The synthesis of 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has been optimized to ensure high yields and purity. The most common synthetic route involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction followed by reductive amination. This method is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

The safety profile of 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins across various animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-triazol-4-ylmethanamine (CAS No. 2054-05-07) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel treatments for various diseases.